1-(3-(1,1-Difluoroethyl)phenyl)ethan-1-one
Overview
Description
Scientific Research Applications
Synthesis and Catalytic Applications
Regio- and Stereoselective Synthesis : The catalytic activity of gold(I) complexes in the regio- and stereoselective synthesis of alkyl allylic ethers demonstrates the utility of fluorinated compounds in obtaining high-yield and specific isomers of chemical products (Zhang & Widenhoefer, 2008).
Enzymatic Preparation for Chiral Compounds : Utilizing oxidoreductases for the synthesis of enantiomerically pure compounds highlights the importance of chiral fluorinated intermediates in pharmaceutical applications (Gennaro et al., 2010).
Non-Organometallic Route for Synthesis : Demonstrating a non-organometallic route for the synthesis of α,β,β-trifluorostyrenes showcases the potential for efficient and environmentally friendly production of fluorinated aromatic compounds (Anilkumar & Burton, 2003).
Structural and Material Science
Crystal Structure Analysis : The investigation of crystal structures and Hirshfeld surface analysis of various ethane derivatives provides insights into the intermolecular interactions and potential material applications of fluorinated compounds (González-Montiel et al., 2015).
Coordination Polymers for Luminescent Materials : Synthesis and characterization of coordination polymers highlight the use of fluorinated linkers for developing materials with luminescent properties, suggesting potential applications in optoelectronics (Chu et al., 2010).
Electrochemical Applications
- Electrolyte Additives for Lithium-Ion Batteries : The study of 1,1-difluoro-1-alkenes as electrolyte additives in lithium-ion batteries underlines the role of fluorinated compounds in enhancing the performance and life cycle of energy storage devices (Kubota et al., 2012).
Properties
IUPAC Name |
1-[3-(1,1-difluoroethyl)phenyl]ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F2O/c1-7(13)8-4-3-5-9(6-8)10(2,11)12/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYVZMPJQLVOWRA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)C(C)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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